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Compound of Interest

Compound Name:
(3,5,5-Trimethylmorpholin-3-

yl)methanol

CAS No.: 1784130-06-8

Cat. No.: B2980173

Get Quote

Part 1: Executive Summary & Structural Analysis
The Physicochemical Challenge
(3,5,5-Trimethylmorpholin-3-yl)methanol represents a specific class of "sterically hindered,

hydrophilic amines." Unlike simple morpholine, this molecule presents a unique analytical

challenge due to the quaternary carbon at the 3-position and the gem-dimethyl group at the 5-

position.

Determining its acid dissociation constant (

) is critical for:

Lysosomal Trapping: Predicting accumulation in acidic organelles.[1]

Solubility Profiling: Determining the pH-dependent solubility threshold (

).[1]
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Synthetic Workup: Optimizing extraction pH during aqueous workups.[1]

Theoretical Prediction (The "Hypothesis")
Before experimentation, we must establish a theoretical baseline to select the correct titrant

concentration and window.

Base Scaffold: Morpholine (

).[1][2]

Electronic Effects:

Hydroxymethyl (-CH2OH) at C3: The oxygen exerts an electron-withdrawing inductive

effect (-I) through the sigma bond, reducing electron density on the nitrogen.[1] Effect:

Lowers

.[1]

Trimethyl Substitution: Alkyl groups are electron-donating (+I), theoretically increasing

basicity.[1]

Steric Effects (Dominant Factor): The 3,5,5-substitution pattern creates significant steric

crowding around the nitrogen center.[1] In aqueous solution, the stability of the protonated

ammonium ion depends heavily on water molecules solvating the positive charge. Steric bulk

prevents efficient solvation.[1]

Comparison: 3,3,5,5-tetramethylmorpholine has a reported apparent

as low as ~6.4 (EPA data), significantly lower than morpholine, due to this solvation
penalty.

Predicted

Range:6.2 – 7.2 Note: This is lower than typical secondary amines due to the combined
solvation penalty and the -I effect of the hydroxyl group.[1]

Part 2: Methodology Comparison Guide
Since this molecule lacks a UV-active chromophore (no conjugated
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-system), UV-Metric titration is not viable without the use of external indicators, which
introduces error. We compare the two remaining primary methodologies.

Table 1: Comparative Analysis of Determination
Methods

Feature
Method A: Potentiometric

Titration (Glass Electrode)

Method B: ^1H-NMR pH

Titration

Principle
Measures potential difference (

) vs. volume of titrant added.[1]

Tracks chemical shift (

) changes of methyl protons

vs. pH.

Suitability
Gold Standard for soluble

amines.[1]

Best for impure samples or

very low solubility.

Sample Req.
High (~5–10 mg) to buffer the

solution.[1]
Low (< 1 mg possible).[1]

Precision
log units (if

excluded).
log units.

Interferences

Carbonate (

), electrode drift, ionic strength

changes.[1]

Solvent effects (if using

vs

mix).

Throughput High (Automated Titrators).[1] Low (Requires NMR time).[1]

Verdict
Primary Recommendation for

pure substance.

Validation Method if

is < 3 or > 11, or if sample is

impure.[1]

Visualization: Method Selection Decision Tree
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Start: Select pKa Method

Does molecule have UV Chromophore?

Is solubility > 1 mM?

No

UV-Metric Titration
(Not applicable here)

Yes

Is Purity > 95%?

Yes

Method B: 1H-NMR Titration
(Validation)

No

Method A: Potentiometric Titration
(Recommended)

Yes No

Computational Prediction
(Cosmo-RS)

Click to download full resolution via product page

Figure 1: Decision logic for selecting the optimal pKa determination method for non-

chromophoric amines.

Part 3: Experimental Protocols
Protocol A: Potentiometric Titration (The Gold Standard)
Objective: Determine thermodynamic

using a glass electrode (D-PAS method).

1. Materials & Setup
Instrument: Automated Titrator (e.g., Mettler Toledo, Sirius T3, or Metrohm).[1]
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Titrant: 0.1 M HCl (standardized) and 0.1 M KOH (carbonate-free).

Ionic Strength Adjuster (ISA): 0.15 M KCl (mimics physiological ionic strength).[1]

Gas: Argon or Nitrogen (to blanket the sample and exclude

).[1]

Temperature: Controlled at

.

2. Procedure
Electrode Calibration: Perform a 4-point calibration (pH 1.68, 4.01, 7.00, 10.01). Verify slope

is >98%.

Blank Titration: Titrate the ISA solution alone to determine the exact carbonate content and

electrode zero point (

).

Sample Preparation: Weigh ~5 mg of (3,5,5-Trimethylmorpholin-3-yl)methanol accurately.

Dissolve in 20 mL of degassed 0.15 M KCl.

Note: If the sample is a free base, start at high pH and titrate down with HCl.[1] If it is a

hydrochloride salt, start at low pH and titrate up with KOH.

Titration Run:

Add titrant in increments of 5-10

.

Wait for stability criterion (

). Crucial: Sterically hindered amines have slower proton exchange kinetics; ensure wait
time is sufficient.[1]

Data Collection: Collect minimum 20 points in the buffer region (pH 5.5 – 8.5).[1]
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3. Data Analysis (Bjerrum Plot)
Calculate the average number of protons bound per molecule (

) using the mass balance equation:

Plot

vs. pH. The

is the pH where

.

Protocol B: ^1H-NMR Titration (The Structural Validator)
Objective: Use the chemical shift change of the gem-dimethyl groups to pinpoint ionization.

1. Materials
Solvent:

(99.9%) or

(to minimize isotope effect).[1]

Internal Standard: TSP (Trimethylsilylpropanoic acid) or DSS.[1]

Buffer: None (pH is adjusted manually).

2. Procedure
Prepare a 5 mM solution of the analyte in the solvent.

Adjust pH to ~2.0 using dilute DCl.

Record ^1H-NMR spectrum.[1] Focus on the singlet peaks of the 3-methyl and 5,5-dimethyl

groups. These are sharp and sensitive to the nitrogen's charge state.[1]

Sequentially increase pH by adding small aliquots of NaOD. Measure pH using a micro-

electrode inside the NMR tube (correcting for deuterium effect:
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).

Record spectra at 0.5 pH unit intervals until pH ~11.

3. Analysis
Fit the chemical shift (

) data to the Henderson-Hasselbalch equation:

Where

is the shift of the protonated form and

is the free base.

Part 4: Visualization of the Potentiometric Workflow

Sample Prep
(5mg in 0.15M KCl)
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Figure 2: Operational workflow for potentiometric determination ensuring CO2 exclusion and

equilibrium.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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